3-chloro-2-fluoro-4-nitroaniline
Overview
Description
3-Chloro-2-fluoro-4-nitroaniline, commonly referred to as CFN, is a synthetic organic compound with a unique molecular structure. It belongs to the class of compounds known as nitrobenzenes, which are characterized by their high reactivity and wide range of applications. CFN has been studied extensively in both laboratory and industrial settings, and its unique properties have made it a valuable tool in many scientific fields.
Scientific Research Applications
CFN has a wide range of applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent dye in biological studies. It has also been used to study the effects of environmental pollutants on aquatic life, as it is capable of binding to a wide range of organic molecules. Additionally, CFN has been used to study the effects of ultraviolet radiation on human skin cells, as it is capable of absorbing UV radiation and converting it into visible light.
Mechanism of Action
The mechanism of action of CFN is not yet fully understood, but it is believed to involve the oxidation of aniline to form a nitrobenzene intermediate. This intermediate then undergoes a series of reactions, including a nucleophilic substitution reaction, an electrophilic addition reaction, and a redox reaction, to eventually form CFN.
Biochemical and Physiological Effects
CFN is known to have a wide range of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, CFN has been shown to have an antioxidant effect, as it is capable of scavenging free radicals and preventing oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The use of CFN in laboratory experiments has several advantages, including its low cost and availability, its high reactivity, and its ability to bind to a wide range of organic molecules. Additionally, CFN is relatively non-toxic, making it suitable for use in experiments involving human subjects. However, there are some limitations to its use, such as its instability in the presence of strong acids and bases, and its potential to cause skin and eye irritation.
Future Directions
The future of CFN research is promising, as its unique properties make it a valuable tool for a wide range of scientific applications. Future research should focus on further elucidating the mechanism of action of CFN and its biochemical and physiological effects. Additionally, further research should be conducted to explore the potential applications of CFN in the fields of medicine and environmental science. Finally, further research should focus on improving the synthesis method of CFN to make it more efficient and cost-effective.
Synthesis Methods
CFN can be synthesized using a variety of methods, including the nitration of aniline, the reaction of chloroform with fluorine, and the reaction of 3-chloro-2-fluorobenzene with nitric acid. The most common method of synthesis involves the nitration of aniline, which is a simple and efficient reaction. This reaction involves the reaction of aniline with nitric acid in the presence of sulfuric acid, which produces CFN as a product. The reaction is typically carried out in aqueous solution at a temperature of between 80-100°C and a pressure of 1 atm.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-chloro-2-fluoro-4-nitroaniline can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-fluoro-4-nitroaniline", "thionyl chloride", "hydrochloric acid", "sodium nitrite", "copper(I) chloride", "sodium acetate", "chlorine gas" ], "Reaction": [ "2-fluoro-4-nitroaniline is first reacted with thionyl chloride to form 2-fluoro-4-nitroanilide.", "The resulting anilide is then treated with hydrochloric acid to form 3-chloro-2-fluoro-4-nitroanilide.", "Next, the nitro group is reduced to an amino group using sodium nitrite and copper(I) chloride in acidic conditions to form 3-chloro-2-fluoro-4-nitroaniline.", "Finally, the amino group is diazotized using sodium nitrite and hydrochloric acid, and the resulting diazonium salt is treated with chlorine gas in the presence of sodium acetate to form 3-chloro-2-fluoro-4-nitroaniline." ] } | |
CAS RN |
2091650-15-4 |
Product Name |
3-chloro-2-fluoro-4-nitroaniline |
Molecular Formula |
C6H4ClFN2O2 |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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